Cas no 1807032-45-6 (Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate)

• Product Name: Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate
• CAS No: 1807032-45-6
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5010232
• Update Time: 2025-08-05

Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate

• Inchi： 1S/C14H17NO3/c1-4-11-12(8-14(16)18-5-2)10(9-15)6-7-13(11)17-3/h6-7H,4-5,8H2,1-3H3
• InChI Key： DPEOVQGHNOJZKJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(CC(=O)OCC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 320
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate

Ethyl 6-Cyano-2-Ethyl-3-Methoxyphenylacetate: A Comprehensive Overview

Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate, with the CAS number 1807032-45-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyano group, an ethoxy group, and a methoxy substituent attached to a phenyl ring. These functional groups contribute to its versatile chemical properties and potential applications in drug development and material science.

The cyano group in Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate plays a crucial role in its reactivity and stability. Recent studies have highlighted the importance of nitriles in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the methoxy group further enhances the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, such as biologically active agents. For instance, the ethoxy group can be readily modified to introduce additional functionality, enabling the creation of derivatives with enhanced therapeutic properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate. Quantum mechanical calculations have revealed that the compound exhibits a high degree of conjugation due to the aromatic ring system, which significantly influences its optical and electronic properties.

In terms of applications, Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate has shown potential in the development of novel materials for optoelectronic devices. Its unique electronic characteristics make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, its stability under various environmental conditions makes it suitable for industrial applications where durability is paramount.

The synthesis of Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in catalytic methods have streamlined the production process, making it more efficient and cost-effective. These advancements are expected to pave the way for large-scale production of this compound in the near future.

From a pharmacological perspective, Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate has demonstrated promising anti-inflammatory and antioxidant properties in preclinical studies. Its ability to inhibit key enzymes involved in inflammatory pathways suggests potential therapeutic applications in treating conditions such as arthritis and neurodegenerative diseases.

In conclusion, Ethyl 6-cyano-2-ethyl-3-methoxyphenylacetate (CAS No: 180703245) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent research findings, underscores its importance as a valuable tool in both academic and industrial settings.